Cas no 853574-50-2 (methyl({1-4-(1H-1,2,4-triazol-1-yl)phenylethyl})amine)
853574-50-2 structure
Product Name:methyl({1-4-(1H-1,2,4-triazol-1-yl)phenylethyl})amine
CAS No:853574-50-2
MF:C11H14N4
MW:202.255661487579
MDL:MFCD06655700
CID:3108190
PubChem ID:4962272
Update Time:2025-04-21
methyl({1-4-(1H-1,2,4-triazol-1-yl)phenylethyl})amine Chemical and Physical Properties
Names and Identifiers
-
- N-methyl-N-{1-[4-(1H-1,2,4-triazol-1-yl)phenyl]ethyl}amine
- DJB57450
- CS-0233205
- N-Methyl-n-(1-[4-(1h-1,2,4-triazol-1-yl)phenyl]ethyl)amine
- N-methyl-1-[4-(1,2,4-triazol-1-yl)phenyl]ethanamine
- MFCD06655700
- SR-01000069028-1
- Z94598004
- AKOS000118516
- METHYL({1-[4-(1,2,4-TRIAZOL-1-YL)PHENYL]ETHYL})AMINE
- AKOS017273877
- G58279
- 853574-50-2
- CHEMBL4570170
- SR-01000069028
- EN300-13173
- METHYL((1-[4-(1H-1,2,4-TRIAZOL-1-YL)PHENYL]ETHYL))AMINE
- methyl({1-[4-(1H-1,2,4-triazol-1-yl)phenyl]ethyl})amine
- methyl({1-4-(1H-1,2,4-triazol-1-yl)phenylethyl})amine
-
- MDL： MFCD06655700
- Inchi： 1S/C11H14N4/c1-9(12-2)10-3-5-11(6-4-10)15-8-13-7-14-15/h3-9,12H,1-2H3
- InChI Key： LKZAEAUQHSOIAY-UHFFFAOYSA-N
- SMILES： N(C)C(C)C1C=CC(=CC=1)N1C=NC=N1
Computed Properties
- Exact Mass: 202.121846464Da
- Monoisotopic Mass: 202.121846464Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 42.7Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: 45-47 °C
- Boiling Point: 339.3±44.0 °C at 760 mmHg
- Flash Point: 159.0±28.4 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
methyl({1-4-(1H-1,2,4-triazol-1-yl)phenylethyl})amine Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
methyl({1-4-(1H-1,2,4-triazol-1-yl)phenylethyl})amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M670203-10mg |
methyl({1-[4-(1H-1,2,4-triazol-1-yl)phenyl]ethyl})amine |
853574-50-2 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M670203-50mg |
methyl({1-[4-(1H-1,2,4-triazol-1-yl)phenyl]ethyl})amine |
853574-50-2 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | M670203-100mg |
methyl({1-[4-(1H-1,2,4-triazol-1-yl)phenyl]ethyl})amine |
853574-50-2 | 100mg |
$ 250.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1303875-50mg |
Methyl({1-[4-(1h-1,2,4-triazol-1-yl)phenyl]ethyl})amine |
853574-50-2 | 95% | 50mg |
￥3639.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1303875-100mg |
Methyl({1-[4-(1h-1,2,4-triazol-1-yl)phenyl]ethyl})amine |
853574-50-2 | 95% | 100mg |
￥4726.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1303875-250mg |
Methyl({1-[4-(1h-1,2,4-triazol-1-yl)phenyl]ethyl})amine |
853574-50-2 | 95% | 250mg |
￥6220.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1303875-500mg |
Methyl({1-[4-(1h-1,2,4-triazol-1-yl)phenyl]ethyl})amine |
853574-50-2 | 95% | 500mg |
￥12960.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1303875-1g |
Methyl({1-[4-(1h-1,2,4-triazol-1-yl)phenyl]ethyl})amine |
853574-50-2 | 95% | 1g |
￥13262.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1303875-2.5g |
Methyl({1-[4-(1h-1,2,4-triazol-1-yl)phenyl]ethyl})amine |
853574-50-2 | 95% | 2.5g |
￥28126.00 | 2024-07-28 | |
| A2B Chem LLC | AI57282-50mg |
N-Methyl-n-(1-[4-(1h-1,2,4-triazol-1-yl)phenyl]ethyl)amine |
853574-50-2 | 95% | 50mg |
$178.00 | 2024-04-19 |
methyl({1-4-(1H-1,2,4-triazol-1-yl)phenylethyl})amine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:853574-50-2)methyl({1-4-(1H-1,2,4-triazol-1-yl)phenylethyl})amine
Order Number:A1182645
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:50
Price ($):553.0/1107.0
Email:sales@amadischem.com
methyl({1-4-(1H-1,2,4-triazol-1-yl)phenylethyl})amine Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:853574-50-2)methyl({1-4-(1H-1,2,4-triazol-1-yl)phenylethyl})amine
Purity:99%/99%
Quantity:1g/5g
Price ($):553.0/1107.0